Cas no 55316-37-5 (Imidazo[1,5-a]pyrazine,3-phenyl-)

• Product Name: Imidazo[1,5-a]pyrazine,3-phenyl-
• CAS No: 55316-37-5
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 383943
• PubChem ID: 303955
• Update Time: 2025-04-23

Imidazo[1,5-a]pyrazine,3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazine,3-phenyl-
• 3-phenylimidazo[1,5-a]pyrazine
• 3-phenyl-Imidazo[1,5-a]pyrazine
• NSC-194619
• NSC194619
• 55316-37-5
• C91465
• SCHEMBL10095082
• DTXSID20307705

• Inchi： 1S/C12H9N3/c1-2-4-10(5-3-1)12-14-9-11-8-13-6-7-15(11)12/h1-9H
• InChI Key： KYDINHGVTWLLQO-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=CN=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.07977
• Monoisotopic Mass: 195.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19

Additional information on Imidazo[1,5-a]pyrazine,3-phenyl-

Properties and Applications of Imidazo[1,5-a]pyrazine,3-phenyl- (CAS No. 55316-37-5)

Imidazo[1,5-a]pyrazine,3-phenyl-, identified by its Chemical Abstracts Service (CAS) number 55316-37-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the imidazopyrazine class, which is characterized by a fused ring system consisting of an imidazole and a pyrazine moiety. The presence of a phenyl group at the 3-position further enhances its chemical diversity and potential biological activity.

The structural framework of Imidazo[1,5-a]pyrazine,3-phenyl- contributes to its remarkable versatility in drug design. The fused heterocyclic system provides multiple sites for functionalization, enabling chemists to modify its pharmacophore to target specific biological pathways. This flexibility has made it a valuable scaffold in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of Imidazo[1,5-a]pyrazine derivatives as inhibitors of various kinases and enzymes involved in cancer progression. Studies have demonstrated that compounds within this class can interfere with critical signaling pathways such as the PI3K/Akt and MAPK cascades, which are often dysregulated in tumor cells. The phenyl substituent at the 3-position of the imidazopyrazine core plays a crucial role in modulating binding affinity and selectivity, making it an attractive moiety for further optimization.

One of the most compelling aspects of Imidazo[1,5-a]pyrazine,3-phenyl- is its ability to exhibit dual functionality. The imidazole ring can act as a hydrogen bond acceptor, while the pyrazine ring provides additional interactions with biological targets. This dual interaction capability enhances the compound's binding affinity and stability within biological systems. Furthermore, the phenyl group can participate in π-stacking interactions with aromatic residues in proteins, further stabilizing the binding complex.

In vitro studies have revealed that Imidazo[1,5-a]pyrazine derivatives possess potent inhibitory activity against several kinases relevant to cancer therapy. For instance, derivatives of this scaffold have shown efficacy against EGFR (Epidermal Growth Factor Receptor), VEGFR (Vascular Endothelial Growth Factor Receptor), and JAK (Janus Kinase). These findings align with the growing interest in kinase inhibitors as targeted therapies for cancer patients.

The synthesis of Imidazo[1,5-a]pyrazine,3-phenyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the phenyl moiety at the 3-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving scalability for industrial applications.

The pharmacokinetic properties of Imidazo[1,5-a]pyrazine derivatives are also under extensive investigation. Researchers are focusing on optimizing solubility, bioavailability, and metabolic stability to enhance their therapeutic efficacy. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can improve these properties without compromising biological activity.

Emerging research suggests that Imidazo[1,5-a]pyrazine-based compounds may have applications beyond oncology. Preliminary studies indicate potential benefits in treating inflammatory diseases and infectious disorders by modulating immune responses and inhibiting pathogenic enzymes. The broad spectrum of biological activities makes this class of compounds a promising area for future drug discovery efforts.

The development of novel synthetic methodologies has been instrumental in expanding the library of Imidazo[1,5-a]pyrazine derivatives available for research purposes. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex heterocyclic frameworks. These advances have not only accelerated the discovery process but also opened new avenues for structural diversification.

In conclusion,Imidazo[1,5-a]pyrazine,3-phenyl- (CAS No. 55316-37-5) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique heterocyclic system combined with functionalizable sites offers a rich platform for drug design targeting various diseases. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives.